Cas no 10496-75-0 (2-Methoxy-5-nitrobenzonitrile)

2-Methoxy-5-nitrobenzonitrile Properties

Names and Identifiers

• 2-Methoxy-5-nitrobenzonitrile
• Benzonitrile,2-methoxy-5-nitro-
• 2-cyano-4-nitroanisole
• 2-Methoxy-5-nitro-benzonitril
• 2-methoxy-5-nitro-benzonitrile
• 3-cyano-4-methoxy-1-nitrobenzene
• 5-Nitro-2-methoxy-benzoesaeure-nitril
• Benzonitrile,2-methoxy-5-nitro
• EINECS 234-027-6
• Methylaether-5-nitro-salicylsaeure-nitril
• DTXSID00146876
• 2-methoxy-5-nitro-benzenecarbonitrile
• SB30379
• A801116
• SCHEMBL6865120
• CS-0012564
• LTYIIDMVVUWOGP-UHFFFAOYSA-N
• J-001299
• Benzonitrile, 2-methoxy-5-nitro-
• 10496-75-0
• 5-nitro-2-methoxybenzonitrile
• AKOS015941377
• AKOS000304696
• Y10515
• AM806847
• DS-13648
• MFCD00035891
• EN300-15567
• NS00023336
• DB-059225
• BBL015233
• STK262285
• ALBB-003710
• 2-Cyano-4-nitroanisole
• DTXCID2069367
• Einecs 234-027-6
• 2-methoxy-5-nitrobenzonitrile
• +Expand

• MDL： MFCD00035891
• InChIKey： LTYIIDMVVUWOGP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6N2O3/c1-13-8-3-2-7(10(11)12)4-6(8)5-9/h2-4H,1H3
• SMILES： COC1=C(C=C(C=C1)[N+]([O-])=O)C#N

Computed Properties

• Exact Mass: 178.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.038
• Heavy Atom Count: 13
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8A^2

Experimental Properties

• LogP: 1.99828
• PSA: 78.84000
• Refractive Index: 1.563
• Boiling Point: 339.0±27.0°C at 760 mmHg
• Flash Point: 158.8°C
• Density: 1.32

2-Methoxy-5-nitrobenzonitrile Security Information

• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

2-Methoxy-5-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%